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Introduction
Bacitracin is a polypeptide antibiotic complex produced by strains of Bacillus subtilis and

Bacillus licheniformis.[1] It is a mixture of at least nine related cyclic peptides, with bacitracin A

being the major and most active component.[2] Its primary mechanism of action involves the

inhibition of bacterial cell wall synthesis by interfering with the dephosphorylation of C55-

isoprenyl pyrophosphate, a lipid carrier molecule that transports peptidoglycan building blocks

across the cell membrane. This activity is most pronounced against Gram-positive bacteria.

Given its hygroscopic nature and the rapid degradation of aqueous solutions at room

temperature, preparing and storing bacitracin stock solutions correctly is critical for ensuring

experimental reproducibility and efficacy.[1][3][4] These application notes provide a detailed

protocol for the preparation, sterilization, and storage of bacitracin stock solutions for laboratory

use.

Quantitative Data Summary
The following table summarizes the key quantitative data for bacitracin.
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Property Value Citations

Molecular Formula C₆₆H₁₀₃N₁₇O₁₆S [1][5]

Molecular Weight 1422.69 g/mol [5][6][7]

Appearance Yellow powder [1]

Solubility

- Water: 137 mg/mL -

Methanol: 150 mg/mL -

Ethanol: Readily soluble (≤2

mg/mL) - DMSO: >10 mg/mL

[1][8][9]

Recommended Working Conc.
50 - 100 mg/mL (for cell culture

applications)
[1]

pH of Solution
5.5 - 7.5 (for a 10,000

Units/mL solution)
[3][10]

Storage (Powder)
2°C to 8°C, protected from

direct sunlight
[1][3]

Storage (Stock Solution)

- 2°C to 8°C: Stable for up to

one week. - -20°C: Up to 1

month (protect from light). -

-80°C: Up to 6 months.

[3][4][11]

Experimental Protocol: Preparation of a 100 mg/mL
Bacitracin Stock Solution in Water
This protocol describes the preparation of a 10 mL stock solution of bacitracin at a

concentration of 100 mg/mL.

3.1. Materials and Equipment

Bacitracin powder (yellow powder)[1]

Sterile, purified water (e.g., cell culture grade, nuclease-free)

Sterile 15 mL conical tube
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Calibrated analytical balance

Weigh paper or weigh boat

Spatula

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringe (10 mL or appropriate size)

Sterile microcentrifuge tubes or cryovials for aliquoting

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Safety Precautions

Handle bacitracin powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, throughout the

procedure.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

3.3. Step-by-Step Procedure

Calculation:

To prepare 10 mL of a 100 mg/mL solution, the required mass of bacitracin is calculated as

follows:

Mass (g) = Concentration (g/L) x Volume (L)

Mass (g) = (100 g/L) x (0.010 L) = 1.0 g
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Weighing Bacitracin:

Tare the analytical balance with a clean weigh boat.

Carefully weigh out 1.0 g of bacitracin powder using a clean spatula.

Dissolution:

Add the weighed bacitracin powder to a sterile 15 mL conical tube.

Add approximately 8 mL of sterile, purified water to the tube.

Cap the tube tightly and vortex thoroughly until all the powder is completely dissolved.

Bacitracin is readily soluble in water, which should result in a clear yellow solution.[1]

Once dissolved, add sterile water to bring the final volume to 10 mL. Invert the tube

several times to ensure the solution is homogeneous.

Sterilization:

Aseptically attach a sterile 0.22 µm syringe filter to a new sterile syringe.

Draw the bacitracin solution into the syringe.

Filter-sterilize the solution into a new sterile 15 mL conical tube or directly into storage

aliquots. This is the recommended method for sterilizing bacitracin solutions.[1]

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 500

µL) in sterile cryovials or microcentrifuge tubes. This prevents contamination and

degradation from repeated freeze-thaw cycles.[11]

Clearly label each aliquot with the name of the compound ("Bacitracin"), concentration

(100 mg/mL), solvent (Water), preparation date, and your initials.

For short-term storage, aliquots can be kept at 2°C to 8°C for up to one week.[4] For long-

term storage, store aliquots at -20°C for up to one month or at -80°C for up to six months.
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[11] Always protect solutions from light.[11]

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for preparing a sterile bacitracin stock solution.

Stability and Handling Notes
pH Sensitivity: Bacitracin solutions are most stable at a pH between 5 and 7.[12] They are

rapidly inactivated in solutions with a pH below 4 or above 9.[3][12]

Temperature Sensitivity: Aqueous solutions of bacitracin degrade quickly at room

temperature.[1][4] It is crucial to prepare the solution on ice (if compatible with downstream

applications) and store it immediately at the recommended temperature. A 50% loss in

activity can be observed within one week for solutions stored at room temperature.[12]

Incompatibilities: Bacitracin can be precipitated by heavy metal salts and inactivated by

substances like benzoates, salicylates, and sodium lauryl sulfate.[3] When preparing

dilutions or working solutions, ensure the diluents are compatible.

Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution, as this can

lead to a loss of potency.[11] Preparing single-use aliquots is the best practice to mitigate

this.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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